5-Fluoro-2,4-dimethoxybenzoic acid

• IUPAC Name: 5-fluoro-2,4-dimethoxybenzoic acid
• InChI: InChI=1S/C9H9FO4/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: BYGYGKWAYKZMAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)F)OC
• Molecular Formula: C9H9FO4
• Molecular Weight: 200.16 g/mol

Description

5-Fluoro-2,4-dimethoxybenzoic acid is a useful research compound. Its molecular formula is C9H9FO4 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Homologous Orsellinic Acids : A novel synthesis method for homologous orsellinic acids using 3,5-dimethoxyfluorobenzene and n-alkyl-lithium compounds has been developed. This process produces homologous orsellinic acid dimethyl ethers, which are derivatives of 5-Fluoro-2,4-dimethoxybenzoic acid (Durrani & Tyman, 1980).

• Antifungal Activity in Agriculture : 5-Fluoro-2,4-dimethoxybenzoic acid has shown effectiveness as an antifungal compound in agriculture, particularly for controlling postharvest decay pathogens in strawberry fruits (Lattanzio et al., 1996).

• Antitumor Applications : Amino acid ester derivatives containing 5-fluorouracil have been synthesized for potential use in antitumor activities, indicating the role of 5-Fluoro-2,4-dimethoxybenzoic acid in cancer research (Xiong et al., 2009).

• Synthesis of Heterocyclic Scaffolds : 4-Chloro-2-fluoro-5-nitrobenzoic acid, closely related to 5-Fluoro-2,4-dimethoxybenzoic acid, has been used as a building block for the solid-phase synthesis of various heterocyclic scaffolds, highlighting its potential in drug discovery (Křupková et al., 2013).

• Insecticidal Activity : Derivatives of 5-Fluoro-2,4-dimethoxybenzoic acid have been investigated for their insecticidal activity against certain crop pests (Mohan et al., 2004).

• Topical Drug Delivery Systems : The compound has been studied for its role in controlled release of bioactive molecules in topical drug delivery systems, particularly for anticancer and antibacterial treatments (Noorian et al., 2020).

Synthesis routes and methods

Procedure details

A solution of 3.1 g (17.2 mmol) of 2,4-dimethoxy-5-fluorobenzonitrile and 100 mL of 6N aqueous sodium hydroxide in 200 mL of methanol was stirred at reflux overnight, cooled to 0° C., acidified to pH 1-2 with 6N aqueous hydrochloric acid, and partitioned between ethyl acetate and brine. The organic extract was dried over Na2SO4, and the solvents were removed in vacuo to give crude 2,4-dimethoxy-5-fluorobenzoic acid as a light-yellow solid. Recrystallization from ethyl acetate and hexane afforded 3.2 g (93%) of 6 as a white solid. 1H NMR (300 MHz, DMSO-d6) δ 12.4 (s, 1H), 7.49 (d, 1H, J=12 Hz), 6.83 (d, 1H, J=7.2 Hz), 3.92 (s, 3H), 3.84 (s, 3H); 13C NMR (75 MHz, DMSO-d6) δ 165.5, 165.5, 156.7, 151.1, 151.0, 146.3, 143.2, 117.9, 117.6, 111.2, 111.1, 99.3, 56.6, 56.4; 19F NMR (282 MHz, DMSO-d6) δ −146.2 (dd, 1F); mass spectrum, calculated for C9H9FO4 (MH+) 201.1, Found 200.9.